Cas no 13153-01-0 (N-[(phenylcarbamothioyl)amino]benzamide)

• Product Name: N-[(phenylcarbamothioyl)amino]benzamide
• CAS No: 13153-01-0
• MF: C₁₄H₁₃N₃OS
• MW: 271.33752
• MDL: MFCD00030080
• CID: 898677
• PubChem ID: 735919
• Update Time: 2024-11-02

N-[(phenylcarbamothioyl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-N-phenylhydrazinecarbothioamide
• 1-benzamido-3-phenylthiourea
• 1-BENZOYL-4-PHENYL-3-THIOSEMICARBAZIDE
• 1-Benzoyl-4-phenyl-thiosemicarbazid
• 1-benzoyl-4-phenyl-thiosemicarbazide
• 1-Benzoyl-4-phenylthiosemicarbazide
• 4-phenyl-1-benzoyl-thiosemicarbazide
• AC1LEGY0
• AC1Q7EL1
• benzamido-N'-phenylthiourea
• CTK4B7355
• phenyl-N-{[(phenylamino)thioxomethyl]amino}carboxamide
• 2-benzoyl-N-phenylhydrazine-1-carbothioamide
• N-[(phenylcarbamothioyl)amino]benzamide
• CHEMBL1323332
• SMR000118439
• Benzoic acid, 2-((phenylamino)thioxomethyl)hydrazide
• CS-0324558
• NSC 507159
• DTXSID50157098
• 13153-01-0
• F0331-0131
• NSC507159
• Semicarbazide, 1-benzoyl-4-phenyl-3-thio-
• AKOS000568355
• MFCD00030080
• NCGC00245289-01
• SCHEMBL13547676
• MS-6803
• DTXCID7079589
• NSC-507159
• N-phenyl-2-(phenylcarbonyl)hydrazinecarbothioamide
• HMS2314C23
• Benzoic acid, 2-[(phenylamino)thioxomethyl]hydrazide
• SR-01000635525-1
• MLS000121053
• CCG-45775
• STL282678

• MDL： MFCD00030080
• Inchi： InChI=1S/C14H13N3OS/c18-13(11-7-3-1-4-8-11)16-17-14(19)15-12-9-5-2-6-10-12/h1-10H,(H,16,18)(H2,15,17,19)
• InChI Key： YFIKTVJZVZMIMY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NNC(=S)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 271.07809
• Monoisotopic Mass: 271.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 53.16
• LogP: 3.17280